Cas no 1217664-77-1 ((1R,2R,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile)

• Product Name: (1R,2R,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
• CAS No: 1217664-77-1
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 1083199
• PubChem ID: 46737249
• Update Time: 2025-04-20

(1R,2R,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• (1R,2R,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
• (1R,2R,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
• AKOS015838426
• AKOS006344568
• 1217664-77-1
• (1R,2R,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile

• Inchi： 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10+,11-/m1/s1
• InChI Key： AWVUYKHSNNYPOX-OUAUKWLOSA-N
• SMILES： N#C[C@@H]1C[C@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 165.152
• Monoisotopic Mass: 165.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.5

(1R,2R,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Security Information

• HazardClass：IRRITANT